Cas no 90178-78-2 (4-Formyl-3-nitrobenzonitrile)

4-Formyl-3-nitrobenzonitrile is a versatile aromatic compound featuring both formyl (–CHO) and nitro (–NO₂) functional groups on a benzonitrile backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds and pharmaceutical precursors. The electron-withdrawing nitro and cyano groups enhance reactivity in nucleophilic substitution and condensation reactions, while the formyl group offers further functionalization potential. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. The compound is commonly employed in medicinal chemistry and material science due to its ability to serve as a building block for complex molecular architectures.

4-Formyl-3-nitrobenzonitrile structure

Product Name:4-Formyl-3-nitrobenzonitrile

CAS No:90178-78-2

MF:C₈H₄N₂O₃

MW:176.12896156311

MDL:MFCD10696869

CID:1027836

Update Time:2025-05-28

4-Formyl-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Formyl-3-nitrobenzonitrile
- 4-cyano-2-nitro-benzaldehyde
- BENZONITRILE, 4-FORMYL-3-NITRO-
- 4-cyano-2-nitrobenzaldehyde
- 4-formyl-3-nitro-benzonitrile
- KNKVNTDAQHBEAW-UHFFFAOYSA-N
- 4989AC
- FCH881655
- AB58394
- ST2418383
- AX8165372
- AM20041361
- 4-Formyl-3-nitrobenzonitrile (ACI)
- Benzaldehyde, 4-cyano-2-nitro- (4CI)
- 2-Nitro-4-cyanobenzaldehyde
- MDL： MFCD10696869
- Inchi： 1S/C8H4N2O3/c9-4-6-1-2-7(5-11)8(3-6)10(12)13/h1-3,5H
- InChI Key： KNKVNTDAQHBEAW-UHFFFAOYSA-N
- SMILES： N#CC1C=C([N+](=O)[O-])C(C=O)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 262
XLogP3: 1
Topological Polar Surface Area: 86.7

4-Formyl-3-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA148-250mg	4-Formyl-3-nitrobenzonitrile	90178-78-2	95+%	250mg	1040CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA148-100mg	4-Formyl-3-nitrobenzonitrile	90178-78-2	95+%	100mg	494CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA148-1g	4-Formyl-3-nitrobenzonitrile	90178-78-2	95+%	1g	1772.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA148-5g	4-Formyl-3-nitrobenzonitrile	90178-78-2	95+%	5g	8243CNY	2021-05-07
Chemenu	CM126255-1g	4-formyl-3-nitrobenzonitrile	90178-78-2	95%	1g	$234	2021-06-17
Chemenu	CM126255-5g	4-formyl-3-nitrobenzonitrile	90178-78-2	95%	5g	$701	2021-06-17
Chemenu	CM126255-10g	4-formyl-3-nitrobenzonitrile	90178-78-2	95%	10g	$1169	2021-06-17
Alichem	A019099186-1g	4-Formyl-3-nitrobenzonitrile	90178-78-2	95%	1g	$245.00	2023-08-31
Alichem	A019099186-5g	4-Formyl-3-nitrobenzonitrile	90178-78-2	95%	5g	$780.00	2023-08-31
Alichem	A019099186-10g	4-Formyl-3-nitrobenzonitrile	90178-78-2	95%	10g	$1262.50	2023-08-31

4-Formyl-3-nitrobenzonitrile Production Method

Production Method 1

468718-25-4

90178-78-2

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water

Reference

: Synthesis, DNA binding, fluorescence measurements and antiparasitic activity of DAPI related diamidines

Farahat, Abdelbasset A.; Kumar, Arvind; Say, Martial; Barghash, Alaa El-Din M.; Goda, Fatma E.; et al, Bioorganic & Medicinal Chemistry, 2010, 18(2), 557-566

Production Method 2

468718-25-4

90178-78-2

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 2.5 h, rt

Reference

: Synthesis and in Vitro Antiprotozoal Activities of Dicationic 3,5-Diphenylisoxazoles

Patrick, Donald A.; Bakunov, Stanislav A.; Bakunova, Svetlana M.; Kumar, E. V. K. Suresh; Lombardy, Richard J.; et al, Journal of Medicinal Chemistry, 2007, 50(10), 2468-2485

Production Method 3

619-24-9

90178-78-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 5 min, rt; rt → -100 °C; 15 min, -100 °C
1.2 Solvents: Tetrahydrofuran ; 30 s, -100 °C; 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 48 h, 0 °C → rt
1.4 Reagents: Triethylamine Solvents: Ethanol ; 10 min, rt; 1 h, rt

Reference

: Vicarious Nucleophilic Chloromethylation of Nitroaromatics

Khutorianskyi, Viktor V.; Klepetarova, Blanka; Beier, P., Organic Letters, 2019, 21(14), 5443-5446

Production Method 4

90178-79-3

90178-78-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid

Reference

: Syntheses of antimicrobial biscationic 2-(phenoxyphenyl)indoles and -1-benzofurans

Dann, Otto; Ruff, Juergen; Wolff, Hans Peter; Griessmeier, Helmut, Liebigs Annalen der Chemie, 1984, (3), 409-25

Production Method 5

939-79-7

90178-78-2

Reaction Conditions

1.1 Reagents: Dimethylformamide dimethyl acetal Solvents: Dimethylformamide ; overnight, 150 °C
1.2 Reagents: Sodium periodate Solvents: Dimethylformamide , Water ; rt

Reference

: Mild Darzens Annulations for the Assembly of Trifluoromethylthiolated (SCF3) Aziridine and Cyclopropane Structures

Delost, Michael D.; Njardarson, Jon T., Organic Letters, 2021, 23(15), 6121-6125

Production Method 6

939-79-7

90178-78-2

Reaction Conditions

1.1 Reagents: Dimethylformamide dimethyl acetal , Sodium periodate
1.2 Reagents: Dimethylformamide

Reference

: Design of indigo derivatives as environment-friendly organic semiconductors for sustainable organic electronics

Klimovich, I. V.; Leshanskaya, L. I.; Troyanov, S. I.; Anokhin, D. V.; Novikov, D. V.; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2014, 2(36), 7621-7631